Cas no 1805259-56-6 (6-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 6-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805259-56-6
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4864452
• Update Time: 2025-11-01

6-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-6-1-4(2-10)5(3-14)7(13-6)8(11)12/h1,3,8H,2H2
• InChI Key： IUQSQRYLXCLLTO-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCl)=C(C=O)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Additional information on 6-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde

Comprehensive Overview of 6-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805259-56-6)

6-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805259-56-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and functional groups such as bromo, chloromethyl, and difluoromethyl, serves as a versatile intermediate in synthetic chemistry. Its molecular structure offers a robust platform for further derivatization, making it invaluable for designing novel bioactive molecules.

The growing interest in 6-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde is driven by its potential applications in drug discovery. Researchers are particularly focused on its role in the synthesis of small-molecule inhibitors and heterocyclic compounds, which are pivotal in targeting enzymes and receptors involved in diseases like cancer and inflammation. The presence of the difluoromethyl group enhances metabolic stability, a critical factor in optimizing drug candidates for clinical trials. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are increasingly sought after due to their improved pharmacokinetic properties.

In agrochemical applications, 6-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde is explored for its potential as a building block in crop protection agents. The bromo and chloromethyl substituents facilitate selective modifications, enabling the development of herbicides and pesticides with enhanced efficacy and environmental safety. This resonates with the global push for sustainable agriculture, where precision chemistry plays a key role in reducing ecological footprints.

From a synthetic perspective, the compound's aldehyde functionality offers a reactive handle for condensation reactions and nucleophilic additions, making it a favorite among chemists working on multi-step syntheses. Recent publications highlight its utility in constructing complex heterocycles, which are often challenging to access via conventional methods. This has sparked discussions in online forums and academic circles about efficient synthetic routes and green chemistry alternatives for such transformations.

The demand for 6-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde is also reflected in its commercial availability from specialty chemical suppliers. Quality control measures, such as HPLC purity analysis and NMR characterization, are frequently emphasized in product listings, addressing the needs of researchers who prioritize reproducibility. Searches for CAS 1805259-56-6 suppliers and custom synthesis services have surged, underscoring its industrial relevance.

In summary, 6-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with the rising demand for fluorinated building blocks and high-value intermediates, position it as a compound of enduring significance in modern chemistry. As research continues to uncover new possibilities, this molecule is poised to remain a topic of keen scientific and commercial interest.